Cas no 681851-14-9 (Benzenemethanamine,N-[(1S)-3-methyl-1-[[(phenylmethyl)thio]methyl]butyl]-)

Benzenemethanamine,N-[(1S)-3-methyl-1-[[(phenylmethyl)thio]methyl]butyl]- structure
681851-14-9 structure
Product Name:Benzenemethanamine,N-[(1S)-3-methyl-1-[[(phenylmethyl)thio]methyl]butyl]-
CAS No:681851-14-9
MF:C20H27NS
MW:313.500084161758
CID:1725894
Update Time:2024-11-27

Benzenemethanamine,N-[(1S)-3-methyl-1-[[(phenylmethyl)thio]methyl]butyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-[(1S)-3-methyl-1-[[(phenylmethyl)thio]methyl]butyl]-
    • Benzenemethanamine, N-[(1S)-3-methyl-1-[[(phenylmethyl)thio]methyl]butyl]-
    • Inchi: 1S/C20H27NS/c1-17(2)13-20(21-14-18-9-5-3-6-10-18)16-22-15-19-11-7-4-8-12-19/h3-12,17,20-21H,13-16H2,1-2H3/t20-/m0/s1
    • InChI Key: DZYZPSDNUHONFQ-FQEVSTJZSA-N
    • SMILES: C1(CN[C@H](CSCC2=CC=CC=C2)CC(C)C)=CC=CC=C1

Computed Properties

  • Exact Mass: 313.18661

Experimental Properties

  • Density: 1.026±0.06 g/cm3(Predicted)
  • Boiling Point: 433.5±33.0 °C(Predicted)
  • PSA: 12.03
  • pka: 8.78±0.29(Predicted)
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